Cas no 139471-93-5 (Butanoic acid, 3-oxo-2-(phenylmethylene)-, 1-methylethyl ester)

• Product Name: Butanoic acid, 3-oxo-2-(phenylmethylene)-, 1-methylethyl ester
• CAS No: 139471-93-5
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 1271030
• Update Time: 2024-08-03

Butanoic acid, 3-oxo-2-(phenylmethylene)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-2-(phenylmethylene)-, 1-methylethyl ester

• Inchi： 1S/C14H16O3/c1-10(2)17-14(16)13(11(3)15)9-12-7-5-4-6-8-12/h4-10H,1-3H3
• InChI Key： BJYYMIRRZQWYSR-UHFFFAOYSA-N
• SMILES： C(OC(C)C)(=O)C(=CC1=CC=CC=C1)C(=O)C

Computed Properties

• Exact Mass: 232.10998

Experimental Properties

• Density: 1.086±0.06 g/cm3(Predicted)
• Boiling Point: 282.4±7.0 °C(Predicted)
• PSA: 43.37